Cas no 4090-18-0 ((-\u200b)\u200b-\u200bSalutaridine)

Sinomenine is a chemical substance with the molecular formula of c19h23no4.

$(-\u200b)\u200b-\u200bSalutaridine structure$

4090-18-0 structure

Product Name:(-\u200b)\u200b-\u200bSalutaridine

CAS No:4090-18-0

Molecular Formula:C₁₉H₂₁NO₄

Molecular Weight:327.3743

CID:95038

PubChem ID:821366

(-\u200b)\u200b-\u200bSalutaridine Properties

Names and Identifiers

- SINOACUTINE
- SINOACUTINE(RG)
- (9alpha,13alpha)-5,6,8,14-Tetradehydro-4-hydroxy-3,6-dimethoxy-17-methylmorphinan-7-one
- (-)-Salutaridine
- Sinoacutin
- [ "" ]
- (-?)?-?Salutaridine
- 7UOY4F98SF
- Salutaridine, (-)-
- s9420
- W1033
- Q27268875
- (-)-Sinoacutine
- (-\u200b)\u200b-\u200bSalutaridine
- UNII-7UOY4F98SF
- (-)-Salutarine
- CS-0019585
- AC-34616
- CHEMBL402782
- 9.ALPHA.,13.ALPHA.-MORPHINAN-7-ONE, 5,6,8,14-TETRADEHYDRO-4-HYDROXY-3,6-DIMETHOXY-17-METHYL-
- SCHEMBL563454
- (-)-alutaridine
- DTXSID201026889
- (1R,9S)-3-hydroxy-4,13-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10,13-pentaen-12-one
- L-Sinoacutine
- SALUTARIDINE (-)-FORM
- HY-N2256
- MORPHINAN-7-ONE, 5,6,8,14-TETRADEHYDRO-4-HYDROXY-3,6-DIMETHOXY-17-METHYL-, (9.ALPHA.,13.ALPHA.)-
- 9alpha,13alpha-MORPHINAN-7-ONE, 5,6,8,14-TETRADEHYDRO-4-HYDROXY-3,6-DIMETHOXY-17-METHYL-
- AKOS037514728
- E80704
- 4090-18-0
- Morphinan-7-one, 5,6,8,14-tetradehydro-4-hydroxy-3,6-dimethoxy-17-methyl-, (9alpha,13alpha)-
- SALUTARIDINE (-)-FORM [MI]
- (-)-Floripavine
- FS-9869
- CCG-267781
- Sinoacutine，Salutaridine
- DA-77661
- +Expand
- MDL： MFCD00238685
- InChIKey： GVTRUVGBZQJVTF-ORAYPTAESA-N
- Inchi： 1S/C19H21NO4/c1-20-7-6-19-10-16(24-3)14(21)9-12(19)13(20)8-11-4-5-15(23-2)18(22)17(11)19/h4-5,9-10,13,22H,6-8H2,1-3H3/t13-,19+/m0/s1
- SMILES： O([H])C1=C(C([H])=C([H])C2C([H])([H])[C@@]3([H])C4=C([H])C(C(=C([H])[C@]4(C=21)C([H])([H])C([H])([H])N3C([H])([H])[H])OC([H])([H])[H])=O)OC([H])([H])[H]

Computed Properties

Exact Mass: 327.147058g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 327.147058g/mol
Monoisotopic Mass: 327.147058g/mol
Topological Polar Surface Area: 59Å²
Heavy Atom Count: 24
Complexity: 613
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 7
Surface Charge: 0
Molecular Weight: 327.4

Experimental Properties

LogP: 1.87610
PSA: 59.00000
Melting Point: 198 ºC
Color/Form: Powder
Density: 1.33

(-\u200b)\u200b-\u200bSalutaridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CI2C-5mg	SINOACUTINE	4090-18-0	99%	5mg	$145.00	2024-05-03
A2B Chem LLC	AF82484-1mg	SINOACUTINE	4090-18-0	98%	1mg	$125.00	2024-04-20
Aaron	AR00CIAO-1mg	SINOACUTINE	4090-18-0	98%	1mg	$31.00
ChemScence	CS-0019585-5mg	(-\u200b)\u200b-\u200bSalutaridine	4090-18-0	99.55%	5mg	$99.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0886-100mg	L-Sinoacutine	4090-18-0	98%	100mg	$290	2023-09-20
MedChemExpress	HY-N2256-5mg	(-\u200b)\u200b-\u200bSalutaridine	4090-18-0	99.55%	5mg	￥990	2022-06-06
S e l l e c k ZHONG GUO	S9420-1mg	Sinoacutine	4090-18-0	99%	1mg	¥1204.31	2023-09-15
TargetMol Chemicals	T5760-5 mg	(-)-Salutaridine	4090-18-0	100%	5mg	￥ 925	2023-07-11
TRC	S487400-1mg	Sinoacutine	4090-18-0		1mg	$ 155.00	2022-06-03
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP3114-20mg	(-\u200b)\u200b-\u200bSalutaridine	4090-18-0	≥98%	20mg	￥1500元	2023-09-15

(-\u200b)\u200b-\u200bSalutaridine Synthesis

(-\u200b)\u200b-\u200bSalutaridine Suppliers

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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(-\u200b)\u200b-\u200bSalutaridine Related Literature

1. 444. Investigations on the biosynthesis of morphine alkaloids

D. H. R. Barton,G. W. Kirby,W. Steglich,G. M. Thomas,A. R. Battersby,T. A. Dobson,H. Ramuz J. Chem. Soc. 1965 2423
2. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
3. Phenol oxidation and biosynthesis. Part XII. Stereochemical studies related to the biosynthesis of the morphine alkaloids

D. H. R. Barton,D. S. Bhakuni,R. James,G. W. Kirby J. Chem. Soc. C 1967 128
4. Norsinoacutine and salutaridine isolated from Croton balsamifera Jacq.

C. Chambers,L. J. Haynes,K. L. Stuart Chem. Commun. (London) 1966 449
5. Phenol oxidation and biosynthesis. Part XII. Stereochemical studies related to the biosynthesis of the morphine alkaloids

D. H. R. Barton,D. S. Bhakuni,R. James,G. W. Kirby J. Chem. Soc. C 1967 128
6. On the biosynthesis of sinomenine

D. H. R. Barton,A. J. Kirby,G. W. Kirby Chem. Commun. (London) 1965 52
7. Alkaloids from Croton species. Part VIII. Morphinandienone derivatives from Croton linearis Jacq.

L. J. Haynes,G. E. M. Husbands,K. L. Stuart J. Chem. Soc. C 1968 951
8. Phenol oxidation and biosynthesis. Part XVII. Investigations on the biosynthesis of sinomenine

D. H. R. Barton,A. J. Kirby,G. W. Kirby J. Chem. Soc. C 1968 929
9. Morphinandienone alkaloids from Croton flavens L

K. L. Stuart,C. Chambers,D. Byfield J. Chem. Soc. C 1969 1681
10. Studies on the syntheses of heterocyclic compounds. Part CCC. Syntheses of salutaridine, sinoacutine, and thebaine. Formal total syntheses of morphine and sinomenine

T. Kametani,M. Ihara,K. Fukumoto,H. Yagi J. Chem. Soc. C 1969 2030

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